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Compound of Interest

Compound Name: Copper;tungsten
CAS No.: 64554-83-2
Cat. No.: B14489803
Get Quote
. J

Welcome to the technical support center for copper tungsten infiltration. This resource is
designed for researchers, scientists, and drug development professionals to troubleshoot and
optimize their experimental processes. Here you will find answers to frequently asked
guestions and detailed guides to address common issues encountered during the infiltration of
copper into a porous tungsten skeleton.

Troubleshooting Guides

This section provides solutions to specific problems that may arise during the copper tungsten
infiltration process.

Issue 1: High Porosity in the Final Composite

Symptoms:
+ Lower than expected density of the final W-Cu composite.

« Visible pores on the surface or in cross-sectional images.
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e Poor mechanical, thermal, or electrical properties.

Possible Causes and Solutions:

Possible Cause

Recommended Action

Explanation

Incomplete Infiltration

Increase infiltration
temperature and/or time. An
optimal temperature range for
good wetting is 1300-1400°C.
[1] Ensure the tungsten
skeleton has a continuous

network of open pores.[1]

Higher temperatures improve
the wetting of tungsten by
liquid copper, and longer times
allow for more complete
penetration into the porous

skeleton.[1]

Improper Tungsten Skeleton

Porosity

Optimize the sintering process
of the tungsten preform. Aim
for pore sizes between 1 and 4
pm.[1] Adjust compaction
pressure; higher pressures
(245 to 663 MPa) can increase
green density and affect final

porosity.[2]

The size and distribution of
pores in the tungsten skeleton
are critical. Pores that are too
large may not retain the liquid
copper, while pores that are
too small or closed off will

prevent infiltration.[1]

Oxidation of Tungsten Powder

Perform sintering and
infiltration in a reducing
atmosphere, such as
hydrogen.[1] An additional
dwell step at 900°C for 1 hour
during heating can help reduce
surface oxides before copper
melts.[3]

Tungsten oxides are not well-
wetted by liquid copper, which
impedes the infiltration
process. A hydrogen
atmosphere helps to reduce

any existing oxides.[1]

Gas Entrapment

Conduct the infiltration process
under a vacuum or in a
controlled atmosphere to
prevent gas from being

trapped in the pores.

Trapped gas can create voids
and increase porosity in the

final composite.

Troubleshooting Workflow for High Porosity
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Caption: Troubleshooting logic for high porosity in W-Cu composites.

Issue 2: Incomplete Infiltration or "Copper Lakes"

Symptoms:

* Areas of the composite are devoid of copper.
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e Large pools or "lakes" of copper are visible on the surface.

e Non-homogeneous microstructure.

Possible Causes and Solutions:

Possible Cause

Recommended Action

Explanation

Poor Wettability

Increase the infiltration
temperature to the 1300-
1400°C range to improve the
wetting of tungsten by copper.
[1] The use of activating
elements like nickel or cobalt
can also improve wetting and
adhesion.[4]

A low infiltration temperature
can lead to a high wetting
angle, preventing copper from
flowing into the smaller pores

of the tungsten skeleton.[1]

Non-Optimal Tungsten

Skeleton

Ensure the tungsten skeleton
has a network of
interconnected, open pores.[1]
Avoid excessive sintering
temperatures or times that
could lead to pore closure.
Using finer tungsten powders
(3-5 um) can help create a

more uniform pore structure.[5]

If the pores in the tungsten
skeleton are not
interconnected, the molten
copper cannot penetrate the
entire structure, leading to

incomplete infiltration.

Insufficient Infiltration Time

Increase the holding time at
the infiltration temperature. A
duration of 60 minutes has
been found to be optimal in
some studies for near-

complete infiltration.[6]

The infiltration process is time-
dependent. Insufficient time
will not allow the copper to fully

penetrate the porous network.

Infiltration Atmosphere

Use a reducing atmosphere,
such as hydrogen, to prevent
the formation of tungsten

oxides that hinder wetting.[1]

The presence of oxides on the
tungsten particle surfaces will
significantly decrease
wettability and lead to

incomplete infiltration.[1]
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Frequently Asked Questions (FAQSs)

Q1: What are the typical process parameters for copper tungsten infiltration?

Al: The process generally involves three main stages: preparation of the tungsten skeleton,
sintering, and infiltration.

o Compaction: Tungsten powder is pressed, often using cold isostatic pressing (CIP), at
pressures ranging from 200 MPa to over 600 MPa to form a "green" compact.[4][7]

 Sintering: The green compact is sintered in a hydrogen atmosphere. Sintering temperatures
can be as high as 1800-2200°C.[7][8] However, with the use of activating elements like
nickel (0.05 wt.%), the sintering temperature can be reduced to around 1400°C.[4]

e Infiltration: The porous tungsten skeleton is then infiltrated with molten copper, typically at
temperatures between 1150°C and 1400°C for 1 to 2 hours in a hydrogen atmosphere or
vacuum.[1][3]

Q2: How does the initial tungsten powder size affect the final composite?

A2: The particle size of the tungsten powder influences the pore size and distribution in the
sintered skeleton. Finer powders, typically in the range of 3-5 um, are often recommended for
uniform mixing and to create a suitable porous network for infiltration.[5] Coarse particles can
lead to segregation and a non-uniform microstructure.

Q3: What is the role of activating elements like nickel or cobalt?

A3: Small additions of elements like nickel or cobalt (e.g., 0.05 wt.%) can significantly lower the
sintering temperature of tungsten, a process known as activated sintering.[4] This allows for the
creation of a suitable porous skeleton at lower temperatures (e.g., 1400°C instead of >2000°C).
[4] These elements can also improve the wetting and adhesion between copper and tungsten,
facilitating a more complete infiltration.[4] However, excessive amounts of activators can
negatively impact the microstructure and infiltration efficiency.[4]

Q4: Can the sintering temperature of the tungsten skeleton be reduced?
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A4: Yes. Besides using activating elements, increasing the compaction pressure can also help
reduce the required sintering temperature. By applying higher pressures during the initial
compaction of the tungsten powder, a denser green compact is formed, which can then be
sintered to the desired porosity at a lower temperature, for example, 1500°C.[7][8]

Quantitative Data Summary

Table 1: Influence of Sintering Temperature on Tungsten Heavy Alloy (90% W) Properties[9]

Sintering . . .

Relative Yield Strength Tensile .
Temperature . Elongation (%)
°C) Density (%) (MPa) Strength (MPa)

Increases with Increases with Increases with Increases with
1360 - 1440

temp. temp. temp. temp.
1440 99.2 1086.7 1920.5 22.8
> 1440 Decreases Decreases Decreases Decreases

Table 2: Compaction Pressure and its Effect on Tungsten Skeleton Properties (Sintered at
1550°C)[2]

Compaction Pressure . Ratio of Closed to Open
Green Density (%) .

(MPa) Porosity

245 64.3 0.03

663 76.3 0.17

Experimental Protocols
Protocol 1: Preparation of W-Cu Composite by Activated
Sintering and Infiltration

This protocol is based on a method using nickel as a sintering activator.[4]
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1. Powder Preparation and Mixing: a. Use tungsten powder with a Fisher sub-sieve size of
approximately 6 um. b. To add 0.05 wt.% nickel, dissolve a corresponding amount of nickel
chloride (NiCl2:6H20) in methanol. c. Mix the nickel chloride solution with the tungsten powder.
d. Dry the mixture at 80°C while continuously mixing. e. Heat the dried powder at 650°C for 30
minutes in a hydrogen atmosphere to reduce the nickel salt to metallic nickel.

2. Compaction: a. Compress the prepared powder at 200 MPa using a cold isostatic press to
form a green specimen.

3. Sintering: a. Sinter the green specimen at 1400°C for 4 hours in a high-purity hydrogen
atmosphere to create a porous tungsten skeleton with approximately 78+2% density.

4. Infiltration: a. Place the sintered tungsten skeleton in a furnace with electrical copper. b. Heat
to 1300°C and hold for 1 hour in a hydrogen atmosphere to allow the molten copper to infiltrate
the skeleton.

Overall Experimental Workflow
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Caption: Workflow for producing W-Cu composites via activated sintering.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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